Cas no 370102-93-5 ((-)-Variabilin)

(-)-Variabilin Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-6a(11aH)-ol, 3,9-dimethoxy-, (6aS,11aS)-
• (-)-Variabilin
• 6H-Benzofuro[3,2-c][1]benzopyran-6a(11aH)-ol, 3,9-dimethoxy-,(6aS,11aS)-
• (6aS,11aS)-3,9-Dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-6a(11aH)-ol
• (-)-Homopisatin
• [ "(-)-Homopisatin", " 6a-Hydroxy-3,9-dimethoxypterocarpan" ]
• HY-N0949
• CS-0016083
• FS-9471
• 370102-93-5
• AKOS032962530
• (6aS,11aS)-3,9-dimethoxy-6,11a-dihydro-[1]benzofuro[3,2-c]chromen-6a-ol
• CID 44428627
• DA-59419
• +Expand

• MDL： MFCD23103588
• InChIKey： VVPGAJNPGZZNBM-DLBZAZTESA-N
• Inchi： InChI=1S/C17H16O5/c1-19-10-3-5-12-14(7-10)21-9-17(18)13-6-4-11(20-2)8-15(13)22-16(12)17/h3-8,16,18H,9H2,1-2H3/t16-,17+/m0/s1
• SMILES： COC1=CC2=C(C=C1)C3C(CO2)(C4=C(O3)C=C(C=C4)OC)O

Computed Properties

• Exact Mass: 300.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 300.1
• Heavy Atom Count: 22
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 57.2A^2

Experimental Properties

• LogP: 2.41750
• PSA: 57.15000
• Boiling Point: 456.7±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 230.0±28.7 °C
• Color/Form: Solid
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether